Cas no 1806939-51-4 (2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol
• CAS No: 1806939-51-4
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4808362
• Update Time: 2025-05-23

2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol

• Inchi： 1S/C8H8ClF2NO/c1-4-5(3-13)2-6(8(10)11)12-7(4)9/h2,8,13H,3H2,1H3
• InChI Key： LLYWBSMPJBJUIS-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(CO)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol

Introduction to 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol (CAS No. 1806939-51-4)

2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol, with the CAS number 1806939-51-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and therapeutic potential.

The molecular structure of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol is characterized by a pyridine ring substituted with a chlorine atom at the 2-position, a difluoromethyl group at the 6-position, and a methyl group at the 3-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting candidate for various research and development activities.

Recent studies have highlighted the importance of halogenated pyridine derivatives in drug discovery. The introduction of halogens, such as chlorine and fluorine, can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. For instance, the chlorine atom in 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol can enhance lipophilicity, while the difluoromethyl group can improve metabolic stability and reduce toxicity. These properties are crucial for optimizing drug candidates for clinical use.

In terms of biological activity, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol has shown promising results in several assays. Preliminary studies have indicated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has demonstrated anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The synthesis of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the sequential addition of functional groups to a pyridine scaffold. The introduction of the difluoromethyl group is particularly challenging due to its reactivity and stability issues. However, recent advancements in synthetic methodologies have made it possible to produce this compound with high efficiency and selectivity.

The physicochemical properties of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol have been extensively studied using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques provide detailed insights into the molecular structure and conformational behavior of the compound. For instance, NMR spectroscopy has revealed the presence of specific chemical shifts that correspond to the functional groups in the molecule.

In terms of safety and environmental impact, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol has been evaluated for its toxicity and ecotoxicity profiles. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safer option for pharmaceutical development. However, further studies are required to fully understand its long-term effects and potential interactions with other drugs or biological systems.

The potential applications of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol extend beyond its use as a drug candidate. It can also serve as a valuable building block in organic synthesis for creating more complex molecules with desired biological activities. Additionally, its unique structural features make it an interesting target for academic research aimed at understanding structure-activity relationships (SAR) in pyridine derivatives.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methylpyridine-4-methanol (CAS No. 1806939-51-4) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, coupled with its favorable biological activities and physicochemical properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an important role in advancing our understanding of pyridine derivatives and their utility in modern medicine.